Cas no 2734775-30-3 (1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol)
1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol
-
- Inchi: 1S/C9H9BrCl2O2/c1-14-7-3-2-5(4-6(7)10)8(13)9(11)12/h2-4,8-9,13H,1H3
- InChI Key: MEZXTQMNDNUPPY-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C(C(Cl)Cl)O)=CC=1Br
1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022K31-250mg |
1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol |
2734775-30-3 | 95% | 250mg |
$1084.00 | 2025-02-17 | |
| Aaron | AR022K31-500mg |
1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol |
2734775-30-3 | 95% | 500mg |
$1232.00 | 2025-02-17 | |
| Aaron | AR022K31-1g |
1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol |
2734775-30-3 | 1g |
$394.00 | 2023-12-15 |
1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol
1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol (CAS 2734775-30-3): A Comprehensive Technical Overview
The 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol (CAS 2734775-30-3) represents an important intermediate compound in modern organic synthesis, particularly in pharmaceutical research and specialty chemical applications. This brominated methoxyphenyl dichloroethanol derivative has gained significant attention in recent years due to its unique structural features and versatile reactivity patterns.
Chemically classified as a halogenated aromatic alcohol, this compound combines the 3-bromo-4-methoxyphenyl moiety with a 2,2-dichloroethanol functional group, creating a molecular architecture that offers multiple sites for further chemical modifications. The presence of both bromine and chlorine atoms, along with the methoxy group, makes 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol particularly valuable for cross-coupling reactions and as a building block in medicinal chemistry.
Recent scientific literature indicates growing interest in CAS 2734775-30-3 compounds for their potential applications in drug discovery programs. Researchers are particularly exploring its utility in developing novel kinase inhibitors and GPCR modulators, addressing current pharmaceutical challenges such as drug resistance and selectivity issues. The compound's structural features allow for diverse derivatization, making it a versatile scaffold in lead optimization processes.
The synthesis of 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's current focus on sustainable manufacturing practices. Analytical characterization of this compound typically employs advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural confirmation.
From a commercial perspective, CAS 2734775-30-3 has seen steady demand growth in the past five years, particularly from contract research organizations and academic laboratories engaged in drug discovery projects. Market analysts attribute this trend to the increasing investment in targeted therapies and the expansion of fragment-based drug design methodologies that utilize such specialized building blocks.
Storage and handling of 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol require standard laboratory precautions for halogenated organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. The compound demonstrates good stability under recommended storage conditions (typically 2-8°C in airtight containers), though prolonged exposure to moisture or extreme temperatures should be avoided.
Recent patent literature reveals innovative applications of 3-bromo-4-methoxyphenyl dichloroethanol derivatives in various therapeutic areas. Several published applications describe its incorporation into novel chemical entities targeting inflammatory pathways and metabolic disorders, reflecting current pharmaceutical industry priorities. These developments have contributed to the compound's growing importance in medicinal chemistry research.
Quality control specifications for CAS 2734775-30-3 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data packages including chromatograms and spectral data to support research applications. The compound's molecular weight (314.45 g/mol) and well-defined physicochemical properties facilitate its use in quantitative applications.
From an environmental perspective, proper disposal methods should be followed for 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol and related materials, in compliance with local regulations. Modern laboratory waste management systems typically include dedicated streams for halogenated organic compounds to ensure environmentally responsible handling throughout the material lifecycle.
The future outlook for 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol appears promising, with anticipated growth in demand driven by ongoing pharmaceutical research trends. As drug discovery programs continue to explore complex chemical space for novel therapeutic agents, specialized intermediates like CAS 2734775-30-3 will likely maintain their importance in synthetic organic chemistry and medicinal chemistry applications.
Researchers working with this compound should stay informed about recent developments in halogenated aromatic alcohol chemistry and related fields. The scientific community continues to publish new methodologies for the functionalization and application of such building blocks, offering opportunities for innovation in synthetic strategy design and molecular optimization.
For laboratories considering 1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol for their research projects, consultation with synthetic chemistry experts is recommended to fully exploit its potential. The compound's unique combination of functional groups offers numerous possibilities for creative molecular design, particularly in addressing current challenges in drug discovery and materials science.
2734775-30-3 (1-(3-Bromo-4-methoxyphenyl)-2,2-dichloroethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)